2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide

• IUPAC Name: (3-acetyl-6-methoxy-4-oxidoquinoxalin-4-ium-2-yl)methyl 2-fluorobenzoate
• InChI: InChI=1S/C19H15FN2O5/c1-11(23)18-16(10-27-19(24)13-5-3-4-6-14(13)20)21-15-8-7-12(26-2)9-17(15)22(18)25/h3-9H,10H2,1-2H3
• InChI Key: GRQGHBURHQJATL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=[N+](C2=C(C=CC(=C2)OC)N=C1COC(=O)C3=CC=CC=C3F)[O-]
• Molecular Formula: C19H15FN2O5
• Molecular Weight: 370.3 g/mol

Description

2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide, also known as AQ4N, is a bioreductive prodrug that has shown potential in cancer treatment. It is a promising candidate due to its ability to selectively target hypoxic tumor cells, which are resistant to traditional chemotherapy and radiation therapy.

Mechanism of Action

2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide is a bioreductive prodrug that is selectively activated in hypoxic tumor cells. Under hypoxic conditions, 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide is reduced to its active form, AQ4, which can generate reactive oxygen species (ROS) and cause DNA damage. This leads to increased cytotoxicity in hypoxic tumor cells, while sparing normal cells.
Biochemical and Physiological Effects:
2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and rapid clearance. In clinical trials, 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has been well-tolerated, with manageable side effects. However, further studies are needed to fully understand the biochemical and physiological effects of 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide.

Advantages and Limitations for Lab Experiments

2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has several advantages for lab experiments. It is relatively easy to synthesize and has good stability. 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide can also be easily modified to improve its pharmacokinetic and pharmacodynamic properties. However, 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has some limitations. It is highly reactive and can cause DNA damage in normal cells if not selectively activated in hypoxic tumor cells. Therefore, caution should be taken when using 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide in lab experiments.

Future Directions

There are several future directions for 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide research. One area of interest is the development of combination therapies that can enhance the efficacy of 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide. Another area of interest is the optimization of 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide for specific tumor types. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide, as well as its potential as a diagnostic tool for hypoxia imaging. Overall, 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has shown promise as a bioreductive prodrug for cancer treatment, and further research is needed to fully realize its potential.

Synthesis Methods

2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide is synthesized by the reaction of 2-acetyl-3-aminomethylquinoxaline with 2-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with sodium hydride and methyl iodide to form 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide has been extensively studied in preclinical and clinical trials. In vitro studies have shown that 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide is selectively activated in hypoxic tumor cells, leading to increased cytotoxicity. In vivo studies have demonstrated that 2-acetyl-3-(((2-fluorobenzoyl)oxy)methyl)-7-methoxyquinoxaline 1-oxide can enhance the efficacy of radiation therapy and chemotherapy in various tumor models.